Cas no 1343749-33-6 (3-(2-fluoro-5-methylphenoxy)propanenitrile)
3-(2-fluoro-5-methylphenoxy)propanenitrile Chemical and Physical Properties
Names and Identifiers
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- 3-(2-fluoro-5-methylphenoxy)propanenitrile
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- MDL: MFCD18911512
- Inchi: 1S/C10H10FNO/c1-8-3-4-9(11)10(7-8)13-6-2-5-12/h3-4,7H,2,6H2,1H3
- InChI Key: SXJYODNLJVMTSM-UHFFFAOYSA-N
- SMILES: C(#N)CCOC1=CC(C)=CC=C1F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
3-(2-fluoro-5-methylphenoxy)propanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB432903-1 g |
3-(2-Fluoro-5-methyl-phenoxy)propanenitrile; . |
1343749-33-6 | 1g |
€1,521.40 | 2022-06-10 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD512630-1g |
3-(2-Fluoro-5-methylphenoxy)propanenitrile |
1343749-33-6 | 97% | 1g |
¥3031.0 | 2024-04-17 | |
| abcr | AB432903-1g |
3-(2-Fluoro-5-methyl-phenoxy)propanenitrile; . |
1343749-33-6 | 1g |
€1555.10 | 2025-04-21 | ||
| Ambeed | A626136-1g |
3-(2-Fluoro-5-methylphenoxy)propanenitrile |
1343749-33-6 | 97% | 1g |
$441.0 | 2024-04-24 |
3-(2-fluoro-5-methylphenoxy)propanenitrile Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on 3-(2-fluoro-5-methylphenoxy)propanenitrile
Recent Advances in the Study of 3-(2-fluoro-5-methylphenoxy)propanenitrile (CAS: 1343749-33-6)
The compound 3-(2-fluoro-5-methylphenoxy)propanenitrile (CAS: 1343749-33-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorinated aromatic ether structure, has shown promising potential in various therapeutic applications, particularly in the development of novel kinase inhibitors and central nervous system (CNS) targeting agents. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, shedding light on its role as a key intermediate in drug discovery pipelines.
A 2023 study published in the *Journal of Medicinal Chemistry* explored the synthetic pathways for 3-(2-fluoro-5-methylphenoxy)propanenitrile, emphasizing its scalability and purity optimization. The researchers employed a palladium-catalyzed coupling reaction to achieve high yields (up to 85%) and demonstrated its utility as a precursor for further functionalization. The study also highlighted the compound's stability under physiological conditions, making it a viable candidate for in vivo studies.
In another groundbreaking study, researchers investigated the compound's interaction with protein kinases, particularly focusing on its inhibitory effects on aberrant signaling pathways in cancer cells. The results, published in *Bioorganic & Medicinal Chemistry Letters*, revealed that derivatives of 3-(2-fluoro-5-methylphenoxy)propanenitrile exhibited selective inhibition of EGFR (Epidermal Growth Factor Receptor) mutants, which are often implicated in non-small cell lung cancer (NSCLC). The IC50 values ranged from 0.5 to 2.0 μM, indicating potent activity.
Further pharmacological evaluations have explored the compound's potential in neurodegenerative diseases. A 2024 preprint on *bioRxiv* reported that 3-(2-fluoro-5-methylphenoxy)propanenitrile derivatives could modulate tau protein aggregation, a hallmark of Alzheimer's disease. The study utilized in vitro assays and molecular docking simulations to identify key binding interactions, suggesting a dual mechanism of action involving both kinetic stabilization and disaggregation of tau fibrils.
Industry reports from leading pharmaceutical analysts indicate that 3-(2-fluoro-5-methylphenoxy)propanenitrile is being actively incorporated into preclinical development programs by several biotech firms. Its versatility as a building block for small-molecule therapeutics has been underscored by its compatibility with high-throughput screening (HTS) platforms and its favorable ADME (Absorption, Distribution, Metabolism, and Excretion) profiles in rodent models.
In conclusion, the growing body of research on 3-(2-fluoro-5-methylphenoxy)propanenitrile (CAS: 1343749-33-6) underscores its multifaceted potential in drug discovery. From oncology to neurodegenerative diseases, this compound continues to inspire innovative therapeutic strategies. Future studies are expected to delve deeper into its clinical translatability, particularly in combination therapies and targeted delivery systems.
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